Cas no 1211513-26-6 (N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride)

• Product Name: N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride
• CAS No: 1211513-26-6
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• MDL: MFCD18459147
• CID: 4577972
• Update Time: 2025-06-14

N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N5,N5-dimethylpyridine-2,5-diamine dihydrochloride
• N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride

• MDL： MFCD18459147
• Inchi： 1S/C7H11N3.ClH/c1-10(2)6-3-4-7(8)9-5-6;/h3-5H,1-2H3,(H2,8,9);1H
• InChI Key： SYBKXJWGPHFGBP-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(N)C=C1)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride

Research Brief on N5,N5-Dimethyl-2,5-pyridinediamine Dihydrochloride (CAS: 1211513-26-6): Recent Advances and Applications

N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride (CAS: 1211513-26-6) is a chemically modified pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its dimethylamine substitution at the 5-position of the pyridine ring, serves as a versatile building block for the synthesis of pharmacologically active molecules. Recent studies have explored its utility as a precursor in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad relevance in biomedical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized its reactive amine groups to introduce targeted modifications, resulting in compounds with improved selectivity and potency against BTK, a critical target in autoimmune diseases and B-cell malignancies. The study reported a 40% increase in binding affinity compared to earlier analogs, underscoring the compound's structural advantages.

In the field of antimicrobial research, a 2024 ACS Infectious Diseases publication revealed that derivatives of this compound exhibit promising activity against drug-resistant Staphylococcus aureus strains. The dihydrochloride salt form (CAS: 1211513-26-6) was particularly noted for its enhanced solubility and bioavailability, which facilitated the development of more effective formulations. Mechanistic studies indicated that these derivatives interfere with bacterial cell wall synthesis, offering a potential new approach to combat antimicrobial resistance.

Recent advancements in chemical biology have also employed N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride as a scaffold for developing fluorescent sensors. A 2023 Chemical Communications paper described its incorporation into a turn-on fluorescence probe for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high selectivity for hydroxyl radicals, with a detection limit of 50 nM, making it valuable for studying oxidative stress-related pathologies.

From a synthetic chemistry perspective, several 2024 studies have focused on optimizing the production of CAS: 1211513-26-6. A notable advancement came from a Organic Process Research & Development article that presented a greener synthesis route using continuous flow chemistry, achieving an 85% yield with significantly reduced solvent waste. This improvement addresses previous challenges in scaling up production while maintaining the compound's high purity requirements for pharmaceutical applications.

Looking forward, the unique chemical properties of N5,N5-Dimethyl-2,5-pyridinediamine dihydrochloride continue to inspire innovative applications. Current clinical trials are investigating its derivatives as potential treatments for inflammatory disorders, while computational studies predict its utility in designing next-generation epigenetic modulators. The compound's versatility ensures its ongoing importance in bridging chemical synthesis with biological discovery.